Cas no 6642-29-1 (4-Nitro-1,8-naphthalic anhydride)

• Product Name: 4-Nitro-1,8-naphthalic anhydride
• CAS No: 6642-29-1
• MF: C₁₂H₅NO₅
• MW: 243.171803236008
• MDL: MFCD00013446
• CID: 513073
• PubChem ID: 24859437
• Update Time: 2025-10-22

4-Nitro-1,8-naphthalic anhydride Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,6-nitro-
• 4-Nitronaphthalene-1,8-dicarboxylic anhydride
• 6-Nitro-1H,3H-Naphtho[1,8-cd]Pyran-1,3-Dione
• 4-nitro-1,8-naphthalenedicarboxyclic anhydride
• 4-nitro-1,8-naphthalenedicarboxylic acid anhydride
• 4-Nitro-1,8-naphthalenedicarboxylic anhydride
• 4-nitro-1,8-naphthalic anhydride
• 4-nitro-1,8-naphthalimic anhydride
• 4-Nitronaphthalic anhydride
• 5-nitro-1,8-naphthalic anhydride
• 5-Nitronaphthalic anhydride
• NSC 15356
• 6642-29-1
• AKOS015916637
• O11619
• NSC-15356
• 4-Nitro-1,8-naphthalic anhydride, 95%
• 4-Nitro-1,8-naphthalic acid anhydride
• NS00036037
• DTXSID20216641
• 1H,8-cd]pyran-1,3-dione, 6-nitro-
• EINECS 229-659-4
• NSC15356
• 6-Nitrobenzo[de]isochromene-1,3-dione
• 8-nitro-3-oxatricyclo[7.3.1.0^{5,13]trideca-1(12),5(13),6,8,10-pentaene-2,4-dione
• LKOZHLXUWUBRDK-UHFFFAOYSA-N
• 6-Nitro-1H,3H-naphtho(1,8-cd)pyran-1,3-dione
• FT-0639156
• CS-0155691
• 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione, 6-nitro-
• AS-19656
• 6-nitro-1h,3h-benzo[de]isochromene-1,3-dione
• 3C7AG4U84M
• MFCD00013446
• AKOS000442643
• Naphthalic anhydride, 4-nitro-
• SCHEMBL1892650
• 8-nitro-3-oxatricyclo[7.3.1.05,13]trideca-1(12),5(13),6,8,10-pentaene-2,4-dione
• STL509321
• 8-NITRO-3-OXATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE-2,4-DIONE
• DB-253558
• ALBB-036639
• DB-048565
• 4-Nitro-1,8-naphthalic anhydride

• MDL： MFCD00013446
• Inchi： 1S/C12H5NO5/c14-11-7-3-1-2-6-9(13(16)17)5-4-8(10(6)7)12(15)18-11/h1-5H
• InChI Key： LKOZHLXUWUBRDK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C3C(=CC=C(C1=O)C3=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.01700
• Monoisotopic Mass: 243.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.2A^2
• XLogP3: 2.4

Experimental Properties

• Color/Form: No data available
• Density: 1.637±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 226-229 °C (lit.)
• Boiling Point: 509.9±33.0 °C at 760 mmHg
• Flash Point: 262.6±27.4 °C
• Refractive Index: 1.742
• Solubility: Almost insoluble (0.083 g/l) (25 º C),
• PSA: 89.19000
• LogP: 2.58180
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-Nitro-1,8-naphthalic anhydride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Nitro-1,8-naphthalic anhydride

Introduction to 4-Nitro-1,8-naphthalic anhydride (CAS No. 6642-29-1)

4-Nitro-1,8-naphthalic anhydride, with the chemical formula C₁₁H₆NO₆, is a significant intermediate in organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 6642-29-1, has garnered attention due to its versatile applications in the development of fine chemicals and active pharmaceutical ingredients (APIs). Its unique structural properties, featuring both a nitro group and an anhydride moiety, make it a valuable building block for various synthetic pathways.

The nitro group in 4-Nitro-1,8-naphthalic anhydride introduces a strong electron-withdrawing effect, which influences its reactivity and makes it a useful precursor in electrophilic aromatic substitution reactions. This characteristic is particularly beneficial in medicinal chemistry, where such functional groups are often incorporated into drug molecules to enhance binding affinity or metabolic stability. The anhydride group, on the other hand, provides a reactive site for nucleophilic attack, enabling the formation of esters, amides, and other derivatives that are crucial in drug synthesis.

In recent years, 4-Nitro-1,8-naphthalic anhydride has been explored in the context of biologically active compounds. Researchers have leveraged its structural framework to develop novel molecules with potential therapeutic applications. For instance, studies have demonstrated its utility in synthesizing analogs of natural products with anti-inflammatory and antimicrobial properties. The ability to modify both the nitro and anhydride functionalities allows for the creation of diverse chemical libraries, facilitating high-throughput screening for new drug candidates.

One of the most compelling aspects of 4-Nitro-1,8-naphthalic anhydride is its role in catalytic processes. The compound has been investigated as a ligand or co-catalyst in various organic transformations, including asymmetric synthesis and cross-coupling reactions. These applications highlight its importance not only as a synthetic intermediate but also as a tool for developing more efficient and sustainable chemical methodologies. The growing interest in green chemistry has spurred research into optimizing reaction conditions using 4-Nitro-1,8-naphthalic anhydride, with a focus on minimizing waste and energy consumption.

The pharmaceutical industry has also recognized the potential of 4-Nitro-1,8-naphthalic anhydride in the development of APIs. Its incorporation into drug molecules has been shown to improve pharmacokinetic profiles, such as bioavailability and half-life. Additionally, derivatives of this compound have been studied for their ability to modulate enzyme activity and signal transduction pathways. These findings underscore its significance as a scaffold for medicinal chemists seeking to design next-generation therapeutics.

From a synthetic chemistry perspective, 4-Nitro-1,8-naphthalic anhydride offers unique challenges and opportunities. The presence of both electron-withdrawing and reactive sites necessitates careful consideration of reaction conditions to achieve desired outcomes. Advances in computational chemistry have enabled researchers to predict optimal synthetic routes more accurately, reducing trial-and-error experimentation. This synergy between experimental and theoretical approaches has accelerated the discovery and development of novel compounds derived from 4-Nitro-1,8-naphthalic anhydride.

The environmental impact of using 4-Nitro-1,8-naphthalic anhydride in industrial processes is another area of growing interest. Efforts are underway to develop more eco-friendly synthetic strategies that minimize hazardous byproducts. For example, solvent-free reactions and catalytic systems have been explored to enhance sustainability without compromising yield or selectivity. These innovations align with global trends toward greener pharmaceutical manufacturing practices.

In conclusion,4-Nitro-1,8-naphthalic anhydride (CAS No. 6642-29-1) is a multifaceted compound with broad applications in organic synthesis and pharmaceutical development. Its unique structural features make it indispensable for constructing complex molecules with therapeutic potential. As research continues to uncover new uses for this compound,4-Nitro-1,8-naphthalic anhydride is poised to remain at the forefront of innovation in chemical biology and drug discovery.